Cas no 854915-94-9 (1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers)

• Product Name: 1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers
• CAS No: 854915-94-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD24680099
• CID: 5618041
• PubChem ID: 130025540
• Update Time: 2025-05-23

1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-3-methylcyclopentane-1-carbaldehyde
• Cyclopentanecarboxaldehyde, 1-methoxy-3-methyl-
• 1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers

• MDL： MFCD24680099
• Inchi： 1S/C8H14O2/c1-7-3-4-8(5-7,6-9)10-2/h6-7H,3-5H2,1-2H3
• InChI Key： HKRRDJMGAKJMMW-UHFFFAOYSA-N
• SMILES： C1(OC)(C=O)CCC(C)C1

Experimental Properties

• Density: 1.014 g/cm3(Temp: 25 °C)
• Boiling Point: 95-96 °C(Press: 12 Torr)

Additional information on 1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers

1-Methoxy-3-Methylcyclopentane-1-Carbaldehyde, Mixture of Diastereomers

The compound with CAS No 854915-94-9, commonly referred to as 1-methoxy-3-methylcyclopentane-1-carbaldehyde, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclopentane ring substituted with a methoxy group and a carbaldehyde functional group. The presence of multiple stereocenters in its structure gives rise to a mixture of diastereomers, making it an intriguing subject for stereochemical studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 1-methoxy-3-methylcyclopentane-1-carbaldehyde. One such approach involves the use of enantioselective catalysis, which has proven to be highly effective in controlling the stereochemistry of the product. This method not only enhances the yield but also ensures the formation of specific diastereomers, which are crucial for applications in drug discovery and material science.

The structural complexity of this compound makes it an ideal candidate for studying its pharmacokinetic properties. Researchers have recently investigated its bioavailability and metabolic pathways, revealing promising results in terms of stability and absorption rates. These findings have significant implications for its potential use as a lead compound in the development of new therapeutic agents.

In addition to its pharmacological applications, 1-methoxy-3-methylcyclopentane-1-carbaldehyde has also found utility in the synthesis of advanced materials. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, such as high surface area and tunable pore sizes, making them valuable in gas storage and catalysis applications.

The mixture of diastereomers present in this compound adds another layer of complexity to its study. Researchers have employed advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to characterize the individual components of the mixture. These studies have provided valuable insights into the stereochemical relationships between the diastereomers and their respective physical properties.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of 1-methoxy-3-methylcyclopentane-1-carbaldehyde. Quantum mechanical calculations have been used to predict its reaction pathways and interaction with biological systems, providing a foundation for experimental studies.

In conclusion, 1-methoxy-3-methylcyclopentane-1-carbaldehyde, with CAS No 854915-94-9, is a multifaceted compound that continues to captivate researchers across various disciplines. Its unique structure, coupled with the presence of diastereomers, offers endless possibilities for exploration in both academic and industrial settings. As advancements in synthetic methods and analytical techniques continue to unfold, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.